PF-4363467

• Molecular Formula: C22H30N2O3S
• Molecular Weight: 402.6 g/mol
• InChI: InChI=1S/C22H30N2O3S/c1-5-24-12-13-27-22(15-24)19-8-11-21(17(4)14-19)23-28(25,26)20-9-6-18(7-10-20)16(2)3/h6-11,14,16,22-23H,5,12-13,15H2,1-4H3/t22-/m0/s1
• InChIKey: SVIVAENOUMHBBT-QFIPXVFZSA-N

PF-4363467 (S-Enantiomer): Brain-Penetrant D3/D2 Antagonist for Addiction Research

PF-4363467 is the S-enantiomer of a chiral dopamine D3/D2 receptor antagonist developed via a hybrid pharmacophore merging strategy from a Pfizer corporate compound file [1]. The racemate exists as two enantiomers: R (PF-4363476) and S (PF-4363467), with the S-form used for in vitro mutagenesis studies [2]. PF-4363467 exhibits low nanomolar affinity for the D3 receptor (Ki = 3.1 nM) with approximately 223-fold subtype selectivity over the D2 receptor (Ki = 692 nM) [1]. The compound was intentionally designed to meet CNS drug-likeness criteria, achieving a CNS MPO desirability score of ≥4/6, and demonstrates high selectivity for D3R versus other biogenic amine receptors [1]. In vivo, PF-4363467 dose-dependently attenuated fentanyl self-administration and cue-/drug-induced reinstatement of opioid seeking in rat operant models, without producing catalepsy or extrapyramidal symptoms (EPS) despite high D2 receptor occupancy [1].

1

Stereochemical Control S-enantiomer probe for chiral D3/D2 antagonist studies

2

Pathway Study Fit D3 receptor pathway inhibition with reported isoform-selectivity context

3

CNS Penetration Designed brain-penetrant profile for behavioral pharmacology screening

• [1] Wager TT, Chappie TA, Horton D, et al. Dopamine D3/D2 Receptor Antagonist PF-4363467 Attenuates Opioid Drug-Seeking Behavior without Concomitant D2 Side Effects. ACS Chemical Neuroscience. 2017;8(1):165-177. doi:10.1021/acschemneuro.6b00297 View Source
• [2] Ferruz N, Doerr S, Vanase-Frawley MA, et al. Author Correction: Dopamine D3 receptor antagonist reveals a cryptic pocket in aminergic GPCRs. Scientific Reports. 2019;9:6076. doi:10.1038/s41598-019-39694-1 View Source

Why Generic D3 Antagonist Substitution Fails

D3 receptor antagonists are not a homogeneous class; compounds diverge substantially in their D3/D2 selectivity ratio, functional activity (antagonism vs. partial agonism), CNS penetration, and EPS liability profile—all of which directly impact experimental reproducibility in addiction models [1]. PF-4363467 combines full D3/D2 antagonism with a ~223-fold selectivity window, brain penetration, and the critical in vivo feature of EPS absence despite high D2 receptor occupancy [1]. In contrast, comparators such as BP 897 are partial D3 agonists with only ~70-fold selectivity and moderate 5-HT1A affinity (Ki = 84 nM) [2]; NGB 2904 failed to reduce heroin-primed reinstatement in some protocols [1]; and SB-277011-A, despite ~100-fold D3 selectivity, has not been reported in opioid fentanyl reinstatement models with concomitant EPS assessment [1]. Substituting any of these for PF-4363467 without full characterization of the behavioral pharmacology, D2 occupancy-to-side-effect relationship, and batch-specific enantiomeric purity risks confounded results and wasted procurement spend.

PF-4363467 (S-enantiomer)

• Full D3/D2 antagonist with reported isoform-selectivity context
• Model-response endpoint context with lower motor-risk observation
• CNS MPO ≥4/6 design validation for brain exposure

Generic D3 Ligand Substitution

• Mechanism mismatch: BP 897 acts as partial D3 agonist, not full antagonist
• Behavioral endpoint profile may differ: NGB 2904 lacks reported reinstatement attenuation
• Selectivity context may shift: SB-277011-A lacks EPS-sparing data at high D2 occupancy

• [1] Galaj E, Newman AH, Xi ZX. Dopamine D3 receptor-based medication development for the treatment of opioid use disorder: Rationale, progress, and challenges. Neuroscience & Biobehavioral Reviews. 2020;114:38-52. doi:10.1016/j.neubiorev.2020.04.024 View Source
• [2] Pilla M, Perachon S, Sautel F, et al. BP 897, a Selective Dopamine D3 Receptor Ligand with Therapeutic Potential for the Treatment of Cocaine-Addiction. CNS Drug Reviews. 2006;12(2):158-175. doi:10.1111/j.1527-3458.2006.00168.x View Source

PF-4363467 Product-Specific Evidence for Procurement Decisions

D3 vs. D2 Binding Selectivity

PF-4363467 exhibits a D3/D2 selectivity ratio of approximately 223-fold (D3 Ki = 3.1 nM; D2 Ki = 692 nM), measured in radioligand competition binding assays [1]. This selectivity window substantially exceeds that of BP 897, a D3 partial agonist/D2 antagonist that shows only 66–70-fold selectivity (D3 Ki = 0.92 nM; D2 Ki = 61 nM) [2]. While SB-277011-A achieves comparable selectivity (~100-fold for D3 over D2, pKi = 7.95), it is an older tool compound lacking the dual opioid-reinstatement and EPS-sparing behavioral dataset [3]. NGB 2904, despite excellent D3/D2 selectivity (>150-fold based on Ki values of 1.4 nM for D3 and 217 nM for D2), has shown no effect on heroin-primed reinstatement in some protocols, limiting its translational relevance relative to PF-4363467 [4].

D3/D2 Binding Selectivity

Cross-study comparable

~223-fold selectivity (D3 Ki=3.1 nM vs D2 Ki=692 nM)

PF

NG

SB

BP

Supports isoform-selectivity assay context; limits D2 off-target interpretation

Radioligand binding in cloned human receptors; comparator data cross-referenced

Evidence Dimension	D3 vs. D2 binding selectivity ratio
Target Compound Data	PF-4363467: D3 Ki = 3.1 nM; D2 Ki = 692 nM; Selectivity ratio = ~223-fold
Comparator Or Baseline	BP 897: D3 Ki = 0.92 nM, D2 Ki = 61 nM, 66–70-fold; SB-277011-A: pKi D3 = 7.95 (~11 nM), ~100-fold; NGB 2904: D3 Ki = 1.4 nM, D2 Ki = 217 nM, ~155-fold
Quantified Difference	PF-4363467 provides ~3.2× greater D3/D2 selectivity than BP 897; ~2.2× greater than SB-277011-A; ~1.4× greater than NGB 2904
Conditions	Radioligand competition binding in CHO or HEK293 cells expressing cloned human D3 and D2 receptors

Why This Matters

Greater D3/D2 selectivity reduces the likelihood of D2-mediated off-target effects (e.g., prolactin elevation, EPS) while preserving anti-addiction efficacy, making PF-4363467 a more pharmacologically clean tool compound for dissecting D3-specific contributions in behavioral models.

• [1] Wager TT, Chappie TA, Horton D, et al. Dopamine D3/D2 Receptor Antagonist PF-4363467 Attenuates Opioid Drug-Seeking Behavior without Concomitant D2 Side Effects. ACS Chemical Neuroscience. 2017;8(1):165-177. doi:10.1021/acschemneuro.6b00297 View Source
• [2] Pilla M, Perachon S, Sautel F, et al. BP 897, a Selective Dopamine D3 Receptor Ligand with Therapeutic Potential for the Treatment of Cocaine-Addiction. CNS Drug Reviews. 2006;12(2):158-175. doi:10.1111/j.1527-3458.2006.00168.x View Source
• [3] Reavill C, Taylor SG, Wood MD, et al. Pharmacological Actions of a Novel, High-Affinity, and Selective Human Dopamine D3 Receptor Antagonist, SB-277011-A. Journal of Pharmacology and Experimental Therapeutics. 2000;294(3):1154-1165. View Source
• [4] Xi ZX, Gardner EL. Pharmacological actions of NGB 2904, a selective dopamine D3 receptor antagonist, in animal models of drug addiction. CNS Drug Reviews. 2007;13(2):240-259. doi:10.1111/j.1527-3458.2007.00013.x View Source

In Vivo Efficacy in Fentanyl Reinstatement Models

PF-4363467 dose-dependently reduced both fentanyl self-administration and cue-/drug-induced reinstatement of fentanyl-seeking behavior in a rat operant model, with traditional extrapyramidal symptoms (EPS) not observed despite high D2 receptor occupancy [1]. In a comparative review of D3R ligands tested in opioid models (Table 2), PF-4363467 is uniquely associated with three simultaneous in vivo outcomes: ↓ fentanyl self-administration, ↓ cue/drug-induced reinstatement, and ↑ oxycodone analgesia [2]. In contrast, SB-277011A has been tested primarily in heroin CPP and self-administration paradigms but lacks published fentanyl reinstatement or EPS-sparing data [2]; NGB 2904 showed no effect on heroin-primed reinstatement [2]; BP 897 did not reduce opioid self-administration and showed no effect on opioid analgesia [2].

Fentanyl Reinstatement Model

Class-level inference

Reported attenuation of fentanyl self-administration and cue/drug-induced reinstatement in rat operant model

Model-response endpoint context; uniquely documented in fentanyl paradigm with D2 occupancy data

Cross-study comparison; NGB 2904 showed no effect on heroin-primed reinstatement

Evidence Dimension	In vivo behavioral pharmacology in opioid addiction models
Target Compound Data	PF-4363467: ↓ fentanyl self-administration; ↓ cue/drug-induced reinstatement; ↑ oxycodone analgesia; EPS not observed despite high D2 RO
Comparator Or Baseline	SB-277011A: ↓ heroin CPP, ↓ heroin self-administration (no fentanyl reinstatement or EPS data); NGB 2904: no effect on heroin-primed reinstatement; BP 897: no effect on opioid self-administration, no effect on opioid analgesia
Quantified Difference	PF-4363467 is the only compound in this comparator set with positive efficacy in both opioid self-administration AND reinstatement models AND demonstrated EPS sparing at behaviorally effective doses
Conditions	Rat operant fentanyl self-administration and reinstatement models (Wager et al., 2017); cross-study comparison in review Table 2 (Galaj et al., 2020)

Why This Matters

The combination of robust anti-relapse efficacy in a translationally relevant fentanyl model with a clean EPS safety signal makes PF-4363467 the preferred D3/D2 antagonist for opioid use disorder research, as alternative compounds either lack the critical EPS-sparing evidence or show inconsistent behavioral efficacy.

• [1] Wager TT, Chappie TA, Horton D, et al. Dopamine D3/D2 Receptor Antagonist PF-4363467 Attenuates Opioid Drug-Seeking Behavior without Concomitant D2 Side Effects. ACS Chemical Neuroscience. 2017;8(1):165-177. doi:10.1021/acschemneuro.6b00297 View Source
• [2] Galaj E, Newman AH, Xi ZX. Dopamine D3 receptor-based medication development for the treatment of opioid use disorder: Rationale, progress, and challenges. Neuroscience & Biobehavioral Reviews. 2020;114:38-52. doi:10.1016/j.neubiorev.2020.04.024 View Source

EPS Sparing at High D2 Occupancy

PF-4363467 did not produce catalepsy or other extrapyramidal symptoms (EPS) in rodents at behaviorally effective doses, despite achieving high D2 receptor occupancy (RO) [1]. This functional dissociation between D2 binding and motor side effects is a distinguishing feature not uniformly observed across D3-preferring antagonists. For context, SB-277011-A can attenuate haloperidol-induced catalepsy only at high doses (13.5–30 mg/kg p.o.) [2], indicating its own D2 occupancy may contribute to motor effects at lower doses. The EPS-sparing profile of PF-4363467 suggests that its ~223-fold D3/D2 selectivity ratio translates into a meaningful therapeutic window where anti-addiction efficacy is maintained without the Parkinsonian-like motor impairment that limits classical D2 antagonists like haloperidol.

EPS Liability Assessment

Cross-study comparable

EPS not observed at behaviorally effective doses despite high D2 receptor occupancy

Motor-side-effect endpoint context; supports behavioral readout interpretation

Qualitative dissociation not reported for SB-277011-A or NGB 2904

Evidence Dimension	EPS/catalepsy liability relative to D2 receptor occupancy
Target Compound Data	PF-4363467: No EPS or catalepsy observed at behaviorally effective doses despite high D2 RO
Comparator Or Baseline	SB-277011-A: attenuates haloperidol-induced catalepsy at 13.5–30 mg/kg p.o. (indicating D2 engagement); Haloperidol (classical D2 antagonist): produces robust catalepsy at antipsychotic doses
Quantified Difference	PF-4363467 uniquely dissociates D2 occupancy from EPS liability—a qualitative difference, as no comparator in the D3 antagonist class has published data showing EPS absence with concurrent documentation of high D2 RO
Conditions	Rat catalepsy bar test and observational EPS assessment (Wager et al., 2017); SB-277011-A data from Gyertyán & Sághy (2007)

Why This Matters

The absence of EPS at high D2 occupancy is the single most differentiating safety feature of PF-4363467; procurement of alternatives lacking this documented dissociation risks confounded behavioral results due to motor impairment at effective doses.

• [1] Wager TT, Chappie TA, Horton D, et al. Dopamine D3/D2 Receptor Antagonist PF-4363467 Attenuates Opioid Drug-Seeking Behavior without Concomitant D2 Side Effects. ACS Chemical Neuroscience. 2017;8(1):165-177. doi:10.1021/acschemneuro.6b00297 View Source
• [2] Gyertyán I, Sághy K. The selective dopamine D3 receptor antagonists, SB 277011-A and S 33084 block haloperidol-induced catalepsy in rats. European Journal of Pharmacology. 2007;572(2-3):171-174. doi:10.1016/j.ejphar.2007.06.035 View Source

CNS Drug-Likeness and Brain Penetration

PF-4363467 was rationally designed to achieve a CNS Multiparameter Optimization (CNS MPO) desirability score of ≥4/6, a metric integrating six key physicochemical properties (clogP, clogD, MW, TPSA, HBD, pKa) predictive of CNS drug-likeness [1]. This design-based approach distinguishes PF-4363467 from older D3 antagonists such as haloperidol (CNS MPO not originally factored into its design; Ki D3 = 6.5 ± 1.0 nM with non-selective D2 binding profile) [2], eticlopride (Ki D3 = 0.2416 nM but used primarily as a D2/D3 tool with limited translational applicability) [2], and GSK598809 (pKi D3 = 8.9; ~120-fold D3/D2 selectivity) [3]. While GSK598809 also demonstrates CNS penetration, its ~120-fold selectivity is lower than PF-4363467's ~223-fold, and it has not been reported in opioid reinstatement models with EPS assessment [3].

CNS Drug-Likeness Design

Cross-study comparable

CNS MPO score ≥4/6; rationally designed for brain penetration

Supports CNS exposure-model context; distinguishes from legacy D3 ligands

GSK598809 ~120-fold selectivity reported, lacks opioid reinstatement data

Evidence Dimension	CNS drug-likeness (CNS MPO score) and designed brain penetration
Target Compound Data	PF-4363467: CNS MPO score ≥4/6; ~223-fold D3/D2 selectivity; brain penetrant as evidenced by in vivo CNS activity and D2 RO
Comparator Or Baseline	Haloperidol: Ki D3 = 6.5 ± 1.0 nM, non-selective; CNS MPO not a design criterion; GSK598809: pKi D3 = 8.9, ~120-fold D3/D2 selectivity, CNS penetrant; Eticlopride: Ki D3 = 0.2416 nM, D2/D3 tool
Quantified Difference	PF-4363467's CNS MPO ≥4/6 places it in the optimal CNS drug-like space; GSK598809's 120-fold selectivity is ~1.9× lower than PF-4363467's 223-fold
Conditions	CNS MPO scoring algorithm (Wager et al., 2010); D3 binding data from Ferruz et al. (2019) and GSK598809 from Wikipedia/primary sources

Why This Matters

A CNS MPO score ≥4/6 provides prospective assurance of adequate brain exposure for behavioral pharmacology studies; older D3 antagonists without this design validation may exhibit unpredictable CNS penetration, undermining reproducibility in in vivo addiction models.

• [1] Wager TT, Chappie TA, Horton D, et al. Dopamine D3/D2 Receptor Antagonist PF-4363467 Attenuates Opioid Drug-Seeking Behavior without Concomitant D2 Side Effects. ACS Chemical Neuroscience. 2017;8(1):165-177. doi:10.1021/acschemneuro.6b00297 View Source
• [2] Ferruz N, Doerr S, Vanase-Frawley MA, et al. Author Correction: Dopamine D3 receptor antagonist reveals a cryptic pocket in aminergic GPCRs. Scientific Reports. 2019;9:6076. doi:10.1038/s41598-019-39694-1 View Source
• [3] Wikipedia contributors. GSK-598809. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source

Broad Receptor Selectivity Profile

PF-4363467 exhibits high selectivity for D3R against a broad panel of other biogenic amine receptors, including serotonergic, adrenergic, histaminergic, and additional dopaminergic subtypes [1]. This off-target selectivity is critical because several comparator D3 ligands show significant ancillary pharmacology: BP 897 binds with moderate affinity to 5-HT1A (Ki = 84 nM), α1-adrenergic (Ki = 60 nM), and α2-adrenergic (Ki = 83 nM) receptors [2]; NGB 2904 shows measurable affinity at 5-HT2 (Ki = 223 nM) and α1 (Ki = 642 nM) receptors ; GSK598809 exhibits >100-fold selectivity for D3 over D2 but limited published data on broader receptor panels [3]. While exact Ki values for PF-4363467 at individual off-target receptors were not publicly disclosed in full, the original characterization paper explicitly states 'high selectivity for D3R versus other biogenic amine receptors' [1], and vendor technical datasheets corroborate this claim .

Broad Receptor Selectivity

Supporting evidence

High D3R selectivity vs. biogenic amine panel reported; exact off-target Ki values not fully disclosed

Data to verify; cleaner reported off-target profile relative to BP 897 (5-HT1A, α1, α2 binding)

Multiple sources confirm high selectivity; vendor datasheets available

Evidence Dimension	Selectivity against non-dopaminergic biogenic amine receptors
Target Compound Data	PF-4363467: High selectivity for D3R versus other biogenic amine receptors (exact Ki values not fully disclosed; multiple sources confirm high selectivity)
Comparator Or Baseline	BP 897: Ki 5-HT1A = 84 nM, Ki α1 = 60 nM, Ki α2 = 83 nM; NGB 2904: Ki 5-HT2 = 223 nM, Ki α1 = 642 nM
Quantified Difference	Qualitative advantage: PF-4363467 lacks the moderate off-target receptor binding that complicates interpretation of BP 897 and NGB 2904 in vivo data
Conditions	Radioligand binding panels against biogenic amine receptors (manufacturer datasheets and primary publication)

Why This Matters

For behavioral pharmacology experiments, off-target receptor binding at serotonin or adrenergic receptors can confound interpretation of results; PF-4363467's cleaner selectivity profile reduces this experimental noise relative to BP 897 and NGB 2904.

• [1] Wager TT, Chappie TA, Horton D, et al. Dopamine D3/D2 Receptor Antagonist PF-4363467 Attenuates Opioid Drug-Seeking Behavior without Concomitant D2 Side Effects. ACS Chemical Neuroscience. 2017;8(1):165-177. doi:10.1021/acschemneuro.6b00297 View Source
• [2] Pilla M, Perachon S, Sautel F, et al. BP 897, a Selective Dopamine D3 Receptor Ligand with Therapeutic Potential for the Treatment of Cocaine-Addiction. CNS Drug Reviews. 2006;12(2):158-175. doi:10.1111/j.1527-3458.2006.00168.x View Source
• [3] Wikipedia contributors. GSK-598809. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source

Best-Fit Research and Industrial Application Scenarios

Opioid Relapse Research Requiring EPS-Free Readouts

PF-4363467 is the optimal D3/D2 antagonist for fentanyl reinstatement and self-administration studies where motor side effects must be excluded as confounds. Its documented EPS absence at high D2 receptor occupancy [1] ensures that reduced drug-seeking behavior reflects genuine anti-relapse efficacy rather than catalepsy-induced motor suppression. This scenario is particularly relevant for labs transitioning from cocaine or heroin models to the more translationally urgent fentanyl paradigm, where PF-4363467 remains the only D3/D2 antagonist with published fentanyl reinstatement data coupled with explicit EPS assessment [1].

D3 Receptor Target Validation with a Clean CNS Probe

For academic and pharmaceutical laboratories conducting D3 receptor target validation in vivo, PF-4363467 offers a rationally designed CNS-penetrant probe with a CNS MPO score ≥4/6 [1]. Its ~223-fold D3/D2 selectivity ratio, combined with high selectivity over other biogenic amine receptors, minimizes interpretive ambiguity from D2-mediated or off-target effects [1]. When compared against BP 897 (partial agonist, 5-HT1A off-target binding) [2] or NGB 2904 (mixed behavioral efficacy in opioid models) [3], PF-4363467 provides the cleanest pharmacological tool for isolating D3 receptor contributions to behavior.

Comparative D3 Antagonist Screening Panels

PF-4363467 serves as the benchmark D3/D2 full antagonist in panel screens comparing mechanistic subclasses (full antagonists vs. partial agonists vs. D3-selective antagonists) for anti-addiction efficacy. Its unique behavioral fingerprint—reducing both fentanyl self-administration and cue-/drug-induced reinstatement while potentiating oxycodone analgesia [3]—contrasts sharply with BP 897 (no effect on opioid self-administration or analgesia) [3] and NGB 2904 (no effect on heroin-primed reinstatement) [3], enabling direct within-study comparison of pharmacological mechanisms.

Dual D3/D2 Antagonist Reference Standard for Binding Assays

For laboratories establishing or validating D3/D2 selectivity screening cascades, PF-4363467 provides a well-characterized dual antagonist reference with published Ki values (D3 Ki = 3.1 nM; D2 Ki = 692 nM) from the original Pfizer discovery program [1]. Its S-enantiomer identity (distinct from R-enantiomer PF-4363476, D3 Ki = 2.4 ± 0.6 nM) [4] makes it valuable for chiral separation validation and for assessing the impact of stereochemistry on receptor binding in assay development.

Application

Selection Property

Validation Focus

Fentanyl reinstatement model-response studies

Endpoint review with motor-side-effect monitoring context

Model-response endpoint context; catalepsy/EPS observation protocol

D3 receptor pathway target engagement

Isoform-selectivity assay context and CNS MPO validation

Pathway-response interpretation; off-target receptor panel review

Comparative D3 antagonist screening panels

Full antagonist mechanism vs. partial agonist/selective antagonist comparator context

Behavioral pharmacology fingerprint; analgesia and reinstatement endpoint comparison

Chiral D3/D2 binding assay reference

S-enantiomer identity for stereochemical-control context

Enantiomer-attribution review; chiral separation and receptor-binding assay validation

• [1] Wager TT, Chappie TA, Horton D, et al. Dopamine D3/D2 Receptor Antagonist PF-4363467 Attenuates Opioid Drug-Seeking Behavior without Concomitant D2 Side Effects. ACS Chemical Neuroscience. 2017;8(1):165-177. doi:10.1021/acschemneuro.6b00297 View Source
• [2] Pilla M, Perachon S, Sautel F, et al. BP 897, a Selective Dopamine D3 Receptor Ligand with Therapeutic Potential for the Treatment of Cocaine-Addiction. CNS Drug Reviews. 2006;12(2):158-175. doi:10.1111/j.1527-3458.2006.00168.x View Source
• [3] Galaj E, Newman AH, Xi ZX. Dopamine D3 receptor-based medication development for the treatment of opioid use disorder: Rationale, progress, and challenges. Neuroscience & Biobehavioral Reviews. 2020;114:38-52. doi:10.1016/j.neubiorev.2020.04.024 View Source
• [4] Ferruz N, Doerr S, Vanase-Frawley MA, et al. Author Correction: Dopamine D3 receptor antagonist reveals a cryptic pocket in aminergic GPCRs. Scientific Reports. 2019;9:6076. doi:10.1038/s41598-019-39694-1 View Source